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Compound of Interest

Compound Name: Deuterium iodide

Cat. No.: B075951

Disclaimer: This document provides guidance on the safe handling of Deuterium lodide. Due
to the limited availability of a specific Safety Data Sheet (SDS) for Deuterium lodide, the
following recommendations are based on the well-documented hazards and handling
procedures for Hydrogen lodide (HI), its non-deuterated analogue. The chemical properties and
hazards of Deuterium lodide are expected to be nearly identical to those of Hydrogen lodide.

Deuterium lodide (DI) is a corrosive gas that can cause severe skin burns and eye damage. It
is crucial for researchers, scientists, and drug development professionals to adhere to strict
safety protocols to mitigate risks. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Hydrogen lodide, which are
anticipated to be similar for Deuterium lodide, is provided below.
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Property

Value

Molecular Formula

DI

Melting Point

-50 °C / -58 °F[1]

Boiling Point

-35 °C / -31 °F[1]

Vapor Density

4.5 (Air = 1)[1]

Water Solubility

Soluble

Appearance

Colorless to yellow liquid with a pungent odor[2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Deuterium
lodide. The following table summarizes the required PPE.
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Body Part

Required PPE

Specifications and Usage

Eyes/Face

Safety goggles and face shield

Chemical splash goggles are
required. A face shield must be
worn over the goggles when
there is a risk of splashing or
when handling larger

quantities.[3]

Hands

Chemical-resistant gloves

Neoprene or other gloves
resistant to corrosive materials
are recommended.[4] Always
inspect gloves for damage
before use and change them

immediately if contaminated.

Body

Chemical-resistant apron or

coverall

A full-length, chemical-resistant
apron or coverall should be
worn to protect against

splashes and spills.[4][5]

Respiratory

Respirator

A full-face respirator with
appropriate cartridges for acid
gases is necessary when
working outside of a fume
hood or when dealing with a
leak.[4] For routine handling, a
certified chemical fume hood is

essential.

Feet

Closed-toe, chemical-resistant

footwear

Safety boots with reinforced
soles and toe caps are
recommended to protect
against spills and falling
objects.[5]

Experimental Protocols: Handling and Storage

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://hseretailshop.com/working-safely-with-corrosives/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.canadasafetytraining.com/Safety_Blog/examples-of-ppe-for-dangerous-goods-classes.aspx
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.canadasafetytraining.com/Safety_Blog/examples-of-ppe-for-dangerous-goods-classes.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper handling and storage procedures are critical to ensuring the safety of laboratory
personnel and maintaining the integrity of the chemical.

Receiving and Inspection:
e Upon receipt, visually inspect the cylinder for any signs of damage or leaks.

o Ensure the cylinder is clearly labeled as Deuterium lodide with the appropriate hazard
warnings.

o Transport cylinders using a suitable hand truck; do not drag, roll, or slide them.[6]
Handling:

 All work with Deuterium lodide must be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[2][7]

o Use only compatible materials and equipment rated for corrosive gas service.
e Ensure that all connections are secure to prevent leaks.

o Close the cylinder valve after each use and when the cylinder is empty.
Storage:

» Store Deuterium lodide cylinders in a cool, dry, well-ventilated area, away from direct
sunlight and heat sources.[1]

e Cylinders should be stored upright and firmly secured to prevent falling.[6]
» Store separately from incompatible materials such as strong oxidizers, bases, and metals.[2]

o Ensure the storage area is equipped with appropriate emergency equipment, including an
eyewash station and a safety shower.[3]

Disposal Plan

Deuterium lodide and its containers must be disposed of as hazardous waste in accordance
with all federal, state, and local regulations.
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e Unused Product: Unused or excess Deuterium lodide should be returned to the supplier or
disposed of through a licensed chemical waste disposal company. Do not attempt to
neutralize or dispose of it in the general waste or down the drain.[1][2]

o Empty Cylinders: Return empty cylinders to the supplier with the valve closed and the valve
cap in place.[6] Do not attempt to refill or reuse the cylinders.

o Contaminated Materials: Any materials contaminated with Deuterium lodide, such as
absorbent pads or PPE, must be collected in a sealed, labeled container and disposed of as
hazardous waste.

Mandatory Visualizations

Standard Operating Procedure for Handling Deuterium
lodide
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Standard Operating Procedure for Handling Deuterium lodide
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Caption: Workflow for the safe handling of Deuterium lodide from receipt to disposal.
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Emergency Response for a Deuterium lodide Spill

Emergency Response for a Deuterium lodide Spill
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Caption: Step-by-step emergency response procedure for a Deuterium lodide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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